N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(o-tolyloxy)acetamide

• IUPAC Name: 2-(2-methylphenoxy)-N-(2-oxo-1-propyl-3,4-dihydroquinolin-6-yl)acetamide
• InChI: InChI=1S/C21H24N2O3/c1-3-12-23-18-10-9-17(13-16(18)8-11-21(23)25)22-20(24)14-26-19-7-5-4-6-15(19)2/h4-7,9-10,13H,3,8,11-12,14H2,1-2H3,(H,22,24)
• InChI Key: HZBODAWSRWPWOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)CCC2=C1C=CC(=C2)NC(=O)COC3=CC=CC=C3C
• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol

Description

N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(o-tolyloxy)acetamide, also known as OPQ or OPQ-006, is a chemical compound that has been studied for its potential use in scientific research.

Scientific Research Applications

Structural Aspects and Properties

Research on amide-containing isoquinoline derivatives, closely related to N-(2-oxo-1-propyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(o-tolyloxy)acetamide, has shown their ability to form gels and crystalline solids upon treatment with different acids. These compounds exhibit unique structural aspects and have potential applications in materials science due to their gelation properties and fluorescence emission characteristics. The study by Karmakar et al. (2007) highlights the structural versatility of such compounds, including the formation of host–guest complexes with enhanced fluorescence, suggesting applications in fluorescence-based sensing and materials chemistry Karmakar, R. Sarma, J. Baruah, 2007.

Synthesis and Chemical Behavior

The work by Adachi et al. (1976) and Durgadas et al. (2013) on the synthesis and structural characterization of related compounds underscores the chemical versatility of tetrahydroquinolin derivatives. These studies provide foundational knowledge for synthesizing a variety of chemically and biologically active molecules, laying the groundwork for the development of novel compounds with potential applications in medicinal chemistry and material sciences Adachi, K. Nomura, Shin'ichi Yamamoto, K. Mitsuhashi, 1976; Shylaprasad Durgadas, K. Mukkanti, Sarbani Pal, 2013.

Antiproliferative Activities

A notable application of tetrahydroquinolin derivatives is in the development of anticancer agents. Chen et al. (2013) synthesized N-(naphthalen-2-yl)acetamide and N-(substituted phenyl)acetamide bearing quinolin-2(1H)-one and 3,4-dihydroquinolin-2(1H)-one derivatives, demonstrating significant antiproliferative activities against a panel of human cancer cell lines. This research indicates the potential of such compounds in cancer therapy, particularly for targeting nasopharyngeal carcinoma I‐Li Chen, Jih-Jung Chen, Yu‐Chin Lin, C. Peng, S. Juang, Tai‐Chi Wang, 2013.